Cas no 47250-53-3 (3-[1-(3-aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]aniline)

• Product Name: 3-[1-(3-aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]aniline
• CAS No: 47250-53-3
• MF: C₁₅H₁₂F₆N₂
• MW: 334.259604454041
• CID: 328249
• PubChem ID: 630566
• Update Time: 2025-06-11

3-[1-(3-aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,3'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis-
• 2,2-Bis(3-aminophenyl)hexafluoropropane
• 3-[2-(3-aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]aniline
• 3,3'-(Hexafluoroisopropylidene)dianiline
• 3-[1-(3-aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]aniline
• B1704
• 3-3'-(Hexafluoroisopropylidene)dianiline
• 3-[1-(3-Aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]phenylamine
• 47250-53-3
• InChI=1/C15H12F6N2/c16-14(17,18)13(15(19,20)21,9-3-1-5-11(22)7-9)10-4-2-6-12(23)8-10/h1-8H,22-23H2
• AKOS015854600
• 2,2-bis(3-aminophenyl)-hexafluoropropane
• 2,2-Bis-(3-aminophenyl)hexafluoropropane
• 3,3'-(perfluoropropane-2,2-diyl)dianiline
• SCHEMBL126398
• Benzenamine,3,3'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis-
• A827176
• T70944
• FT-0639862
• 3-[1-(3-Aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]phenylamine #
• UVUCUHVQYAPMEU-UHFFFAOYSA-
• SB83283
• DTXSID90348120
• CS-0327220
• 3,3'-(1,1,1,3,3,3-Hexafluoropropane-2,2-diyl)dianiline
• MFCD00191619
• 2,2-bis (3-aminophenyl)hexafluoropropane
• DB-008105

• MDL： MFCD00191619
• Inchi： 1S/C15H12F6N2/c16-14(17,18)13(15(19,20)21,9-3-1-5-11(22)7-9)10-4-2-6-12(23)8-10/h1-8H,22-23H2
• InChI Key： UVUCUHVQYAPMEU-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC=C(C=1)N)C1C=CC=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 334.09000
• Monoisotopic Mass: 334.09046736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 86 °C
• PSA: 52.04000
• LogP: 5.42410
• Solubility: Not determined

3-[1-(3-aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]aniline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 3-[1-(3-aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]aniline

Introduction to 3-[1-(3-aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]aniline (CAS No. 47250-53-3)

3-[1-(3-aminophenyl-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]aniline is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 47250-53-3, represents a unique molecular architecture that combines aromatic and fluorinated moieties, making it a promising candidate for various biochemical applications. The presence of both trifluoromethyl and aminophenyl groups imparts distinct electronic and steric properties, which are crucial for its potential role in drug design and development.

The compound's structure is characterized by a central aniline ring substituted with a complex side chain. This side chain features a trifluoromethyl group attached to an ethyl moiety, which is further linked to a phenyl ring containing an amino group. The incorporation of fluorine atoms enhances the lipophilicity and metabolic stability of the molecule, attributes that are highly desirable in pharmaceuticals. These features make 3-[1-(3-aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]aniline a compelling subject for research in the development of novel therapeutic agents.

In recent years, there has been a surge in interest regarding fluorinated compounds in medicinal chemistry due to their improved pharmacokinetic properties. The trifluoromethyl group, in particular, is known for its ability to modulate the bioactivity of molecules by influencing their metabolic pathways and binding affinities. Studies have shown that the presence of such groups can lead to enhanced binding interactions with biological targets, thereby increasing the efficacy of potential drugs. This has spurred extensive research into synthesizing and optimizing fluorinated analogs of known bioactive molecules.

The aniline moiety in 3-[1-(3-aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]aniline contributes to its potential as a pharmacophore. Aniline derivatives have been widely explored for their role in various biological processes, including neurotransmission and enzyme inhibition. The combination of the aniline ring with the trifluoromethyl-substituted ethyl group creates a molecule with unique chemical properties that may be exploited for therapeutic purposes. For instance, such structures have shown promise in the development of drugs targeting neurological disorders and cancer.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Molecular modeling studies on 3-[1-(3-aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]aniline have suggested that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and tumor growth. These findings are particularly intriguing given the growing body of evidence linking these enzymatic pathways to various diseases. Further experimental validation is warranted to confirm these predictions and explore potential therapeutic applications.

The synthesis of 3-[1-(3-aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]aniline presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in achieving the desired molecular architecture. These advances have not only facilitated the synthesis of this compound but also opened up new avenues for exploring related structures.

In conclusion, 3-[1-(3-aminophenyl-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]aniline (CAS No. 47250-53-3) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features and predicted biological activities make it a valuable candidate for further investigation. As our understanding of fluorinated compounds continues to evolve, it is likely that this molecule will play a significant role in the development of next-generation therapeutics.